Cas no 31923-86-1 (1,2-Propanediol, polymer with ethyloxirane)

• Product Name: 1,2-Propanediol, polymer with ethyloxirane
• CAS No: 31923-86-1
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 312714
• Update Time: 2026-05-14

1,2-Propanediol, polymer with ethyloxirane Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, polymer with ethyloxirane
• 2-ethyloxirane,propane-1,2-diol
• 1,2-Propanediol, polymer with 2-ethyloxirane
• Oxirane, ethyl-, polymer with 1,2-propanediol
• propane-1,2-diol - 2-ethyloxirane (1:1)
• poly(1,2-butylene glycol)
• 1,2-Epoxybutane-propylene glycol polymer

• Inchi： InChI=1S/C4H8O.C3H8O2/c1-2-4-3-5-4;1-3(5)2-4/h4H,2-3H2,1H3;3-5H,2H2,1H3
• InChI Key： PIKWAJJVNAVSAA-UHFFFAOYSA-N
• SMILES： OCC(O)C.CCC1CO1

Computed Properties

• Exact Mass: 148.11
• Monoisotopic Mass: 148.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: 184.8°Cat760mmHg
• Flash Point: 107.2°C